Cas no 591755-13-4 (4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-)

4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)- structure
591755-13-4 structure
Product Name:4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-
CAS No:591755-13-4
MF:C15H11N3O3
MW:281.266143083572
CID:1613633
PubChem ID:976596
Update Time:2025-04-21

4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)-
    • 3-benzyl-7-nitroquinazolin-4(3H)-one
    • DTXSID301256376
    • 591755-13-4
    • 3-benzyl-7-nitroquinazolin-4-one
    • AKOS003674228
    • SR-01000271765-1
    • SR-01000271765
    • 3-benzyl-7-nitro-4(3H)-quinazolinone
    • 7-Nitro-3-(phenylmethyl)-4(3H)-quinazolinone
    • Inchi: 1S/C15H11N3O3/c19-15-13-7-6-12(18(20)21)8-14(13)16-10-17(15)9-11-4-2-1-3-5-11/h1-8,10H,9H2
    • InChI Key: KYXLIHXITJCEKW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(=CC=2N=CN1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 281.08013
  • Monoisotopic Mass: 281.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 75.81

4(3H)-Quinazolinone, 7-nitro-3-(phenylmethyl)- Related Literature

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